Cas no 118959-44-7 (1-Methyl-1H-indole-3-carboxamide)

1-Methyl-1H-indole-3-carboxamide structure
118959-44-7 structure
Product Name:1-Methyl-1H-indole-3-carboxamide
CAS No:118959-44-7
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD00457668
CID:1095089
PubChem ID:823187
Update Time:2025-04-20

1-Methyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-indole-3-carboxamide
    • 1-methylindole-3-carboxamide
    • 1H-Indole-3-carboxamide, 1-methyl-
    • MLS001049055
    • UHQHFXKJFJHBAE-UHFFFAOYSA-N
    • HMS2271M13
    • STK721948
    • BDBM50427552
    • SMR000386893
    • AKOS009024585
    • SCHEMBL2174829
    • CS-0151191
    • 1-Methylindole-3-carboxylic acid amide
    • DTXSID00356397
    • EN300-7521221
    • CHEBI:212682
    • AS-9399
    • AB00601105-09
    • MFCD00457668
    • CHEMBL382602
    • 118959-44-7
    • FT-0721669
    • Z101185994
    • PD179602
    • D97507
    • DA-20585
    • AE-848/34166004
    • MDL: MFCD00457668
    • Inchi: 1S/C10H10N2O/c1-12-6-8(10(11)13)7-4-2-3-5-9(7)12/h2-6H,1H3,(H2,11,13)
    • InChI Key: UHQHFXKJFJHBAE-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C)C2C=CC=CC=21)N

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48

Experimental Properties

  • PSA: 48.02

1-Methyl-1H-indole-3-carboxamide Pricemore >>

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